Cas no 1797547-75-1 (5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide)

• Product Name: 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide
• CAS No: 1797547-75-1
• MF: C₁₅H₁₀BrNO₃S₂
• MW: 396.278800487518
• CID: 5372826
• Update Time: 2025-10-28

5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-bromo-N-[[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl]furan-2-carboxamide
• 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide

• Inchi： 1S/C15H10BrNO3S2/c16-13-4-2-11(20-13)15(19)17-7-10-1-3-12(22-10)14(18)9-5-6-21-8-9/h1-6,8H,7H2,(H,17,19)
• InChI Key： IPZBXGMVIUXKIL-UHFFFAOYSA-N
• SMILES： O1C(Br)=CC=C1C(NCC1SC(C(C2C=CSC=2)=O)=CC=1)=O

Additional information on 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide

Comprehensive Overview of 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide (CAS No. 1797547-75-1)

The compound 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide (CAS No. 1797547-75-1) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and material science. Its unique structure, featuring a thiophene and furan backbone, makes it a promising candidate for various applications, including drug development and optoelectronic materials. Researchers are particularly interested in its potential as a small-molecule inhibitor or fluorescent probe, given its distinct electronic properties.

One of the key features of 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide is its brominated furan moiety, which enhances its reactivity and binding affinity in biological systems. This characteristic aligns with current trends in targeted drug discovery, where precision and selectivity are paramount. The compound's thiophene-3-carbonyl group further contributes to its versatility, enabling interactions with various enzymes and receptors. Such properties make it a subject of interest in cancer research and neurodegenerative disease studies, where modulating specific pathways is critical.

In the realm of material science, CAS No. 1797547-75-1 is being explored for its potential in organic electronics. Its conjugated system and electron-rich heterocycles make it suitable for applications in organic light-emitting diodes (OLEDs) and photovoltaic cells. With the growing demand for sustainable energy solutions, researchers are investigating how this compound can contribute to the development of next-generation solar panels and flexible displays.

The synthesis of 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide involves multi-step organic reactions, including amide coupling and heterocyclic ring formation. These processes are optimized to achieve high yields and purity, which are essential for both research and industrial applications. Recent advancements in green chemistry have also influenced the synthesis protocols, emphasizing the use of eco-friendly solvents and catalytic methods to reduce environmental impact.

From a pharmacological perspective, the compound's bioavailability and metabolic stability are under investigation. Preliminary studies suggest that its lipophilicity and hydrogen-bonding capacity may influence its pharmacokinetic profile. These attributes are crucial for designing orally active drugs, a topic frequently searched by professionals in the pharmaceutical industry.

Another area of interest is the compound's potential role in antibacterial and antifungal applications. With the rise of antimicrobial resistance (AMR), scientists are exploring novel chemotypes like 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide to address this global health challenge. Its mechanism of action, possibly involving membrane disruption or enzyme inhibition, is a hot topic in infectious disease research.

In summary, 5-bromo-N-{[5-(thiophene-3-carbonyl)thiophen-2-yl]methyl}furan-2-carboxamide (CAS No. 1797547-75-1) represents a multifaceted compound with broad applicability across life sciences and advanced materials. Its structural complexity and functional diversity make it a valuable subject for ongoing research, particularly in areas like drug design, renewable energy, and antimicrobial therapy. As scientific inquiries continue to evolve, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science.